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Compound of Interest

Compound Name:
3-(3-Hydroxyphenyl)-DL-beta-

alaninol HCl

CAS No.: 1159826-49-9; 683220-64-6

Cat. No.: B2820360

Get Quote

Executive Summary
This guide compares Octopamine, a well-characterized biogenic amine and adrenergic agonist,

with 3-(3-Hydroxyphenyl)-beta-alaninol, a specialized chiral amino-alcohol scaffold. While

Octopamine functions primarily as a direct neurotransmitter and receptor agonist (targeting

Octopamine and Adrenergic receptors), 3-(3-Hydroxyphenyl)-beta-alaninol represents a

-amino alcohol structural class. This scaffold is pharmacologically distinct, serving primarily as
a precursor or pharmacophore for monoamine reuptake inhibitors (e.g., Duloxetine/Fluoxetine
analogs) rather than a direct GPCR agonist.

Key Distinction:

Octopamine: Direct GPCR Agonist (Sympathomimetic).

3-(3-Hydroxyphenyl)-beta-alaninol: Potential Transporter Modulator / Synthetic Intermediate

(SERT/NET scaffold).
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Structural & Pharmacophore Analysis[1]
The biological divergence of these two molecules stems from their stereochemical and regio-

isomeric configurations.

Feature Octopamine
3-(3-Hydroxyphenyl)-beta-

alaninol

IUPAC Name
4-(2-amino-1-

hydroxyethyl)phenol

3-amino-3-(3-

hydroxyphenyl)propan-1-ol

Backbone -Ethanolamine -Propanolamine

Amine Position Terminal (Primary)
Benzylic (Secondary carbon,

Primary amine)

Hydroxyl Position Benzylic (Secondary) Terminal (Primary)

Ring Substitution para-Hydroxy (4-OH) meta-Hydroxy (3-OH)

Pharmacophore Class Catecholamine-like (Agonist)
Arylpropylamine (Reuptake

Inhibitor Scaffold)

Structural Logic[1]
Octopamine (Agonist Profile): The benzylic hydroxyl group is critical for hydrogen bonding

with Serine residues in the transmembrane domain of adrenergic/octopaminergic receptors

(TM5). The terminal amine interacts with the conserved Aspartate (TM3).

3-(3-Hydroxyphenyl)-beta-alaninol (Transporter Profile): The benzylic amine mimics the

structural motif of amphetamines and reuptake inhibitors. The extension to a propanol chain

(3-carbon) shifts the spatial arrangement, often reducing direct receptor affinity while

increasing affinity for monoamine transporters (SERT/NET).

Mechanism of Action & Signaling Pathways
Octopamine: The "Fight or Flight" Signal
Octopamine acts as a neurohormone in invertebrates and a trace amine in vertebrates.
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Primary Target: Octopamine Receptors (Oct

R, Oct

R) and vertebrate TAAR1 (Trace Amine Associated Receptor 1).

Pathway:

-coupled protein activation

Adenylyl Cyclase

cAMP

PKA activation.

Physiological Effect: Lipolysis, increased heart rate (invertebrates), wakefulness.

3-(3-Hydroxyphenyl)-beta-alaninol: The Reuptake
Scaffold
This molecule is structurally homologous to the "aryl-propylamine" core found in

antidepressants like Atomoxetine and Fluoxetine.

Hypothesized Target: Serotonin (SERT) or Norepinephrine (NET) Transporters.

Mechanism: The 3-hydroxyphenyl group mimics the serotonin ring, while the amino-propanol

tail blocks the transporter channel.

Activity: Unlike Octopamine, it is unlikely to activate G-proteins directly. Instead, it would

modulate synaptic concentrations of neurotransmitters.

Comparative Signaling Diagram (DOT)
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Octopamine Pathway (Agonism)

3-(3-HP)-beta-alaninol Pathway (Modulation)

Octopamine Octopamine Receptor
(GPCR) G-Protein (Gs) Adenylyl Cyclase cAMP Increase Lipolysis / Excitability

3-(3-HP)-beta-alaninol Monoamine Transporter
(SERT/NET)

Inhibition
Block Reuptake Increased Synaptic

Neurotransmitter Modulatory Effect

Click to download full resolution via product page

Caption: Comparison of direct GPCR activation by Octopamine versus transporter inhibition

potential of the beta-alaninol derivative.

Experimental Validation Protocols
To objectively compare these compounds, researchers must employ distinct assay platforms.

Experiment A: Receptor Binding Affinity (Radioligand
Binding)
Objective: Determine if 3-(3-Hydroxyphenyl)-beta-alaninol cross-reacts with adrenergic

receptors.

Cell Line: HEK293 cells overexpressing human

-adrenergic or Octopamine receptors.

Membrane Preparation: Homogenize cells in ice-cold Tris-HCl buffer; centrifuge at 40,000 x

g.

Ligands:

Radioactive Tracer:
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-CGP12177 (Adrenergic) or

-Octopamine.

Competitors: Octopamine (Control) vs. 3-(3-Hydroxyphenyl)-beta-alaninol (Test).

Incubation: 1 hour at 25°C.

Filtration: Harvest on GF/B filters using a cell harvester.

Analysis: Measure CPM via scintillation counter. Calculate

and

.

Expected Result: Octopamine shows high affinity (

range). Beta-alaninol derivative shows low/no affinity (

).

Experiment B: Functional cAMP Assay
Objective: Measure agonist efficacy.

System: GloSensor™ cAMP assay (Promega) or similar FRET-based sensor.

Treatment:

Well A: Vehicle (Basal).

Well B: Octopamine (

).

Well C: 3-(3-Hydroxyphenyl)-beta-alaninol (

).

Readout: Luminescence proportional to cAMP levels.
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Interpretation:

Octopamine will induce a robust signal increase (Agonist).

The beta-alaninol derivative will likely show baseline signal (Non-agonist), unless it acts as

an inverse agonist.

Experiment C: Monoamine Uptake Inhibition
Objective: Test the "Reuptake Inhibitor" hypothesis for the beta-alaninol derivative.

Substrate: Fluorescent neurotransmitter mimic (e.g., ASP+).

Cells: CHO cells stably expressing hSERT or hNET.

Protocol:

Pre-incubate cells with Test Compound (0.1 - 100

) for 20 min.

Add Fluorescent Substrate.

Measure fluorescence uptake kinetics over 15 mins.

Result: If the beta-alaninol derivative is a scaffold for reuptake inhibition, it will decrease the

rate of fluorescence accumulation compared to control.

Summary Table: Biological Profile
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Parameter Octopamine
3-(3-Hydroxyphenyl)-beta-
alaninol

Primary Class Neurotransmitter / Trace Amine
Synthetic Building Block /

Pharmacophore

Receptor Selectivity
Octopamine R >

-Adrenergic

Unknown (Predicted:

Transporters SERT/NET)

Blood-Brain Barrier Poor (Polar)
Moderate (More lipophilic due

to propyl chain)

Metabolic Stability Low (MAO substrate)

Moderate (Benzylic amine

resists MAO better than

terminal)

Key Application
Hypotension, Research

Standard

Synthesis of SNRIs, Chiral

Resolution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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